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Compound of Interest

Compound Name: Clamikalant

Cat. No.: B120940 Get Quote

Technical Support Center: Ivosidenib
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for handling Ivosidenib in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Ivosidenib and what is its primary mechanism of action?

Ivosidenib (also known as AG-120) is an orally available small-molecule inhibitor of a mutated

form of the isocitrate dehydrogenase-1 (IDH1) enzyme.[1][2][3] The mutant IDH1 enzyme

neomorphically converts α-ketoglutarate to the oncometabolite R-2-hydroxyglutarate (R-2-HG).

[3] High levels of R-2-HG are implicated in epigenetic alterations and impaired cellular

differentiation, contributing to the development of certain cancers, including acute myeloid

leukemia (AML).[3][4] Ivosidenib works by selectively binding to and inhibiting the mutant IDH1

enzyme, leading to a significant reduction in R-2-HG levels, which in turn promotes myeloid

differentiation.[3][5]

Q2: What are the basic physicochemical properties of Ivosidenib?

Ivosidenib is a white to light yellow, non-hygroscopic crystalline solid.[6] It is classified as a

Biopharmaceutics Classification System (BCS) Class 2 compound, which is characterized by
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low aqueous solubility and high permeability.[6] It is practically insoluble in aqueous solutions

across the physiological pH range of 1.2 to 7.4.[6]

Ivosidenib Solubility Data
The following table summarizes the solubility of Ivosidenib in various common laboratory

solvents. It is crucial to use fresh, anhydrous solvents, as moisture can negatively impact

solubility.[7]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 - 237 mg/mL 171.5 - 406.6 mM

Sonication or gentle

warming may be

required to achieve

higher concentrations.

[1][2]

Ethanol 100 mg/mL 171.5 mM
Sonication is

recommended.[1][2]

Water Insoluble < 1 mg/mL

Ivosidenib is

practically insoluble in

aqueous solutions.[1]

Troubleshooting Guide: Ivosidenib Solubility Issues
This guide addresses common problems encountered when preparing Ivosidenib solutions for

in vitro and in vivo experiments.

Issue 1: Ivosidenib powder is not dissolving in DMSO or ethanol.

Possible Cause 1: Solvent Quality: The solvent may have absorbed moisture.

Solution: Use a fresh, unopened bottle of anhydrous, high-purity DMSO or ethanol.

Moisture can significantly reduce the solubility of hydrophobic compounds.[7]
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Possible Cause 2: Insufficient Agitation/Energy: The compound may require more energy to

dissolve completely.

Solution: Vortex the solution vigorously. If particles remain, sonicate the solution in a water

bath for 5-10 minutes or gently warm it to 37°C.[2][8]

Possible Cause 3: Concentration Exceeds Solubility Limit: You may be attempting to prepare

a solution that is too concentrated.

Solution: Refer to the solubility table above. While higher concentrations in DMSO have

been reported, starting with a 10 mM or 50 mM stock is often more manageable.

Issue 2: Precipitation occurs immediately after diluting the DMSO stock solution into aqueous

cell culture medium.

Possible Cause: Solvent-Shifting Precipitation: This is a common issue where a compound,

highly soluble in an organic solvent like DMSO, precipitates when rapidly diluted into an

aqueous medium where it is poorly soluble.[9]

Solution 1: Gradual Dilution: Perform a serial or stepwise dilution. First, create an

intermediate dilution by adding the DMSO stock dropwise into a small volume of pre-

warmed (37°C) cell culture medium while gently swirling.[8][10] Then, add this

intermediate dilution to the final volume of the medium.

Solution 2: Lower Final DMSO Concentration: Ensure the final concentration of DMSO in

your cell culture is kept low, typically below 0.5%, to minimize both solvent-induced

precipitation and cytotoxicity.[8]

Solution 3: Serum Content: If your medium contains serum (e.g., FBS), its proteins can

sometimes help stabilize the compound. Prepare your final dilution in complete medium

containing serum.

Issue 3: The Ivosidenib stock solution appears cloudy or has formed crystals after storage.

Possible Cause 1: Improper Storage Temperature: Storing at a temperature that is too high

or fluctuating can lead to instability.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.targetmol.com/compound/ivosidenib
https://www.benchchem.com/pdf/How_to_dissolve_Poseltinib_for_cell_culture_experiments.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Jacareubin_Precipitation_in_Stock_Solutions.pdf
https://www.benchchem.com/pdf/How_to_dissolve_Poseltinib_for_cell_culture_experiments.pdf
https://www.benchchem.com/pdf/Troubleshooting_Evandamine_Precipitation_in_Media_A_Technical_Support_Guide.pdf
https://www.benchchem.com/pdf/How_to_dissolve_Poseltinib_for_cell_culture_experiments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: For long-term storage (months to years), Ivosidenib powder should be stored at

-20°C, and stock solutions in solvent should be stored at -80°C.[2][11]

Possible Cause 2: Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles can cause

the compound to come out of solution and may lead to degradation.

Solution: Aliquot the stock solution into smaller, single-use volumes before freezing. This

ensures that you only thaw the amount needed for each experiment.[8][9]

Issue 4: Inconsistent results in cell-based assays.

Possible Cause: Solution Instability or Degradation: Ivosidenib is sensitive to degradation

under acidic, alkaline, and photolytic conditions.[12]

Solution: Always prepare fresh dilutions of Ivosidenib in your culture medium immediately

before each experiment.[9] Avoid storing diluted aqueous solutions. Protect stock solutions

from light.

Experimental Protocols & Workflows
Protocol 1: Preparation of a 10 mM Ivosidenib Stock
Solution in DMSO

Calculate Requirements: For 1 mL of a 10 mM stock solution of Ivosidenib (Molecular

Weight: 582.96 g/mol ), you will need 5.83 mg of Ivosidenib powder.

Weigh Compound: Accurately weigh 5.83 mg of Ivosidenib powder and place it in a sterile

microcentrifuge or cryovial tube.

Add Solvent: Add 1 mL of fresh, anhydrous DMSO to the tube.[8]

Dissolve: Vortex the tube vigorously for 2-3 minutes. If necessary, sonicate briefly in a water

bath to ensure complete dissolution.[9]

Aliquot and Store: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g.,

20 µL) in sterile, light-protected tubes. Store the aliquots at -80°C for long-term stability.[2]
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Protocol 2: Diluting Ivosidenib Stock for Cell Culture
Experiments
This protocol is for dosing cells in a 6-well plate with a final volume of 2 mL per well and a final

Ivosidenib concentration of 1 µM.

Thaw and Pre-warm: Thaw a single aliquot of the 10 mM Ivosidenib DMSO stock at room

temperature. Pre-warm your cell culture medium to 37°C.

Prepare Intermediate Dilution:

In a sterile tube, add 998 µL of pre-warmed cell culture medium.

Add 2 µL of the 10 mM Ivosidenib stock solution to the medium. This creates a 20 µM

intermediate solution. Mix thoroughly by gentle pipetting or inversion.

Final Dilution (in plate):

Add 100 µL of the 20 µM intermediate solution to a well containing 1.9 mL of medium with

cells. This will bring the final volume to 2 mL and the final Ivosidenib concentration to 1

µM. The final DMSO concentration will be 0.01%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(0.01% in this case) to control wells.

Visualizations
Ivosidenib Mechanism of Action
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Caption: Mechanism of action of Ivosidenib in inhibiting mutant IDH1.

Experimental Workflow for Preparing Cell Culture
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Caption: Workflow for preparing Ivosidenib solutions for cell culture.
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In Stock Solution? During Dilution in Media?
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Caption: Decision tree for troubleshooting Ivosidenib precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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